Cas no 234107-53-0 ((6-Chloro-1-benzothiophen-2-yl)methanol)

• Product Name: (6-Chloro-1-benzothiophen-2-yl)methanol
• CAS No: 234107-53-0
• MF: C₉H₇ClOS
• MW: 198.669280290604
• MDL: MFCD11841049
• CID: 1067825
• PubChem ID: 36995598
• Update Time: 2025-09-24

(6-Chloro-1-benzothiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-1-benzothiophen-2-yl)methanol
• 6-chlorobenzo[b]thiophen-2-ylmethanol
• (6-Chlor-5-nitro-pyrimidin-4-yl)-methyl-phenyl-amin
• (6-chloro-5-nitropyrimidin-4-yl)-methylphenylamine
• (6-chloro-5-nitro-pyrimidin-4-yl)-methyl-phenyl-amine
• (6-chloro-5-nitro-pyrimidine-4-yl)-methylphenylamine
• (6-chlorobenzo[b]thiophen-2-yl)methanol
• 4-Pyrimidinamine, 6-chloro-N-methyl-5-nitro-N-phenyl-
• 6-(chlorobenzo[b]thiophen-2-yl)methanol
• CTK1F8443
• VGQQRAFINZGCNU-UHFFFAOYSA-N
• AKOS005073665
• NC-0727
• SCHEMBL533643
• MFCD11841049
• DTXSID001289550
• CS-0315024
• A924171
• 234107-53-0
• AM806027
• DA-36255
• 6-Chlorobenzo[b]thiophene-2-methanol

• MDL： MFCD11841049
• Inchi： 1S/C9H7ClOS/c10-7-2-1-6-3-8(5-11)12-9(6)4-7/h1-4,11H,5H2
• InChI Key： VGQQRAFINZGCNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(CO)SC=2C=1

Computed Properties

• Exact Mass: 197.9906137g/mol
• Monoisotopic Mass: 197.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Melting Point: 111-113°

(6-Chloro-1-benzothiophen-2-yl)methanol Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes